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Introduction

Potassium Thiosulfate (KTS) is a highly soluble source of potassium and sulfur, making it a

valuable component in liquid fertilizer blends.[1][2] When blended with Urea Ammonium Nitrate

(UAN) solutions, it can create a comprehensive N-P-K liquid fertilizer.[1][2] However, the

chemical interaction between KTS and UAN necessitates a clear understanding of the blending

methodology to prevent the formation of precipitates and ensure a stable, effective product.

These notes provide detailed protocols and guidelines for the successful blending of KTS with

UAN solutions for research and agricultural applications.

Chemical Interaction and Compatibility

The primary challenge in blending KTS with UAN is the reaction between the potassium in KTS

and the nitrate in UAN, which forms potassium nitrate (KNO₃) crystals.[1][2][3][4][5][6][7][8][9]

The solubility of potassium nitrate is highly dependent on temperature; as the temperature of

the solution decreases, the solubility of KNO₃ decreases, leading to the formation of crystals.[5]

This precipitation can lead to handling and application issues.

To counteract this, the addition of water is crucial. Water acts as a solvent to keep the

potassium nitrate in solution.[1][2][3][4][5] Generally, blends are stable without dilution only

when one of the two main components (KTS or UAN) constitutes more than 80% of the

mixture.[3]
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Data Presentation

The following tables summarize the key quantitative data for blending KTS with UAN solutions.

Table 1: General Blending Guidelines

Parameter Recommendation Source

Blending Order 1. KTS, 2. Water, 3. UAN [1][2][3][4]

Water Addition

Add water by weight equal to

the amount of the smaller

component (KTS or UAN).

[2][3][5]

pH Level
Blends should not be acidified

below a pH of 6.0.
[3][6][7][8][10]

Compatibility

Compatible with most other

liquid fertilizers except those

containing calcium.

[3]

Table 2: Potassium Nitrate Solubility in Water at Different Temperatures

Temperature (°F) Temperature (°C)
Pounds of KNO₃
Dissolved in 100
lbs of Water

Source

86 30 ~48 [5]

50 10 ~21 [5]

Experimental Protocols
Protocol 1: Jar Test for Compatibility

A jar test is a critical preliminary step before preparing large quantities of KTS and UAN blends

to ensure compatibility and stability.[2][3][4][6][7][8][10]

Materials:
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Potassium Thiosulfate (KTS) solution

Urea Ammonium Nitrate (UAN) solution (e.g., UAN 32)

Water

Clear glass jars with lids (quart or liter size)

Graduated cylinders or measuring cups

Stirring rod

Procedure:

Add the desired proportional amount of KTS to a clear glass jar.

Add the calculated amount of water to the jar. As a general rule, add water by weight equal

to the amount of the smaller component (KTS or UAN) in the final mix.[2][3][5]

Stir the KTS and water mixture thoroughly.

Slowly add the proportional amount of UAN solution to the jar while stirring continuously.

Cap the jar and shake it gently to ensure a homogenous mixture.

Let the jar sit for at least 24 hours and observe for any signs of precipitation or crystallization.

To simulate colder conditions, the jar can be placed in a cool environment, and observations

for crystal formation should be made.[1][2][3][4] If crystals form, note the temperature and

consider adding more water or gentle heating to redissolve them.[1][2][3][4][6][7][8]

Protocol 2: Large-Scale Blending of KTS and UAN

This protocol outlines the standard procedure for preparing larger volumes of KTS and UAN

blends.

Materials:

Mixing tank
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Agitation system

Potassium Thiosulfate (KTS) solution

Urea Ammonium Nitrate (UAN) solution

Water

Procedure:

Ensure the mixing tank is clean and free of any contaminants, especially calcium-containing

residues.[3]

Add the required amount of KTS to the mixing tank.

Begin agitation.

Add the predetermined amount of water to the tank. The amount of water should be equal in

weight to the lesser of the KTS or UAN quantities.[2][3][5]

Continue agitation and slowly add the UAN solution to the tank.

Maintain agitation for a sufficient period to ensure a uniform blend.

Avoid sparging air into the KTS or the final blend.[3][4]

It is recommended to use the blend soon after preparation.[3]
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Caption: Workflow for blending KTS with UAN solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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